Cas no 2229281-56-3 (1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one
• CAS No: 2229281-56-3
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 6318409
• PubChem ID: 165839388
• Update Time: 2025-06-08

1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one
• EN300-1944159
• 2229281-56-3

• Inchi： 1S/C7H3Cl2F2NO/c8-3-1-12-2-4(9)5(3)6(13)7(10)11/h1-2,7H
• InChI Key： KKJPDZJIERXMHK-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(C(F)F)=O)Cl

Computed Properties

• Exact Mass: 224.9559754g/mol
• Monoisotopic Mass: 224.9559754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Additional information on 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one

Introduction to 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one (CAS No. 2229281-56-3)

1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one (CAS No. 2229281-56-3) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in medicinal chemistry. The presence of both chlorine and fluorine substituents in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for further derivatization and functionalization.

The chemical structure of 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one consists of a pyridine ring substituted at the 3 and 5 positions with chlorine atoms, and at the 4 position with an ethanone group that is further fluorinated at the alpha carbon atoms. This specific arrangement of substituents enhances the compound's reactivity and binding affinity to biological targets. The difluoromethyl group, in particular, is known to improve metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one has been explored as a potential intermediate in the synthesis of various bioactive molecules. Its pyridine core is a common motif in many drugs and leads, including antiviral, antibacterial, and anticancer agents. The chlorine atoms at the 3 and 5 positions provide electrophilic centers that can be readily modified through nucleophilic substitution reactions, allowing for the introduction of diverse functional groups.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The fluorinated ethanone group in 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one can serve as a hinge-binding moiety, interacting with key residues in the active site of kinases.

Recent studies have demonstrated the utility of fluorinated pyridine derivatives in drug discovery. For instance, compounds containing difluoromethyl groups have shown promise in enhancing binding affinity and reducing off-target effects. The presence of chlorine atoms can also facilitate interactions with hydrophobic pockets within protein targets, further optimizing drug-like properties. These structural features make 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one a versatile building block for medicinal chemists.

The synthesis of 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on halogenated pyridines followed by fluorination and condensation reactions. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making it more accessible for further research.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in pests. The unique combination of substituents in 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one may confer properties such as enhanced potency and selectivity against target organisms.

The impact of fluorine atoms on molecular properties cannot be overstated. Fluorine's high electronegativity leads to significant dipole moments and electron-withdrawing effects, which can modulate reactivity and binding interactions. In drug design, these effects are often exploited to improve pharmacokinetic profiles. For example, fluorinated compounds tend to have longer half-lives due to reduced metabolic degradation by enzymes such as cytochrome P450 oxidases.

Current research efforts are focused on expanding the chemical space explored by compounds like 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one through structural modifications and derivatization strategies. By systematically altering substituent patterns or introducing new functional groups, researchers aim to uncover novel bioactivities and optimize existing ones. Computational modeling techniques play a crucial role in these endeavors by predicting how structural changes will affect biological activity.

The development of new therapeutic agents remains a cornerstone of modern medicine. Compounds such as 1-(3,5-dichloropyridin-4-yl)-2,2-difluoroethan-1-one represent important contributions to this ongoing effort. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. As our understanding of biological systems continues to grow，so does our ability to design molecules that interact with them in precise ways.

In conclusion,1-(3，5-dichloropyridin--4--yI)-22--difluoroethan--11--one (CAS No．22292815263) is a multifaceted compound with significant potential applications ill pharmaceuticals、agrochemicals，and beyond．Its structural features、synthetic accessibility，and tunable bioactivity make it an attractive scaffold for further exploration．With continued research efforts，this compound may lead to new treatments for various diseases．